[5-(4-Thiophen-2-yl-phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[[5-(4-thiophen-2-ylphenyl)-1,3,4-oxadiazol-2-yl]methyl]carbamate
• InChI: InChI=1S/C18H19N3O3S/c1-18(2,3)24-17(22)19-11-15-20-21-16(23-15)13-8-6-12(7-9-13)14-5-4-10-25-14/h4-10H,11H2,1-3H3,(H,19,22)
• InChI Key: AVRXHSKIKHLRMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NN=C(O1)C2=CC=C(C=C2)C3=CC=CS3
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol
• CAS No.: 2368871-88-7

Description

The compound belongs to the class of oxadiazole derivatives, which are heterocyclic compounds with a five-membered ring that contains two carbons, one oxygen atom, two nitrogen atoms, and two double bonds. Oxadiazole derivatives are known for their broad range of chemical and biological properties and are widely studied due to their potential in drug development.

Synthesis Analysis

Oxadiazole derivatives can be synthesized through various methods. One common method involves the cyclocondensation of o-phenylenediamine with glyoxal. Another method involves the oxidation of aromatic diamines with many organic materials. The specific synthesis process for “[5-(4-Thiophen-2-yl-phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-carbamic acid tert-butyl ester” is not explicitly mentioned in the available literature.

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives, including this compound, consists of a five-membered heterocyclic ring with two carbons, two nitrogen atoms, and one oxygen atom. The presence of two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazole derivatives can undergo various chemical reactions. These include oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitutions reactions. The specific chemical reactions that “this compound” undergoes are not explicitly mentioned in the available literature.

Physical and Chemical Properties Analysis

The physical and chemical properties of oxadiazole derivatives can vary widely depending on their specific structure. In general, they are soluble in water. The specific physical and chemical properties of “this compound” are not explicitly mentioned in the available literature.

Mechanism of Action

Target of Action

• By targeting IMPDH, MFCD31714253 modulates cell-mediated immune responses and antibody formation .

Mode of Action

• The compound also depletes tetrahydrobiopterin and decreases nitric oxide (NO) production by inducible NO synthase, contributing to its anti-inflammatory activity .

Biochemical Pathways

• Downstream effects involve immune suppression and reduced inflammation .

Pharmacokinetics

• Impact on Bioavailability : High bioavailability due to efficient conversion to MPA .

Result of Action

• Clinically, MFCD31714253 reduces acute and chronic rejection in allograft recipients and shows promise in some autoimmune disorders .